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Compound of Interest

Compound Name: 5-(3-Bromophenyl)-2-furaldehyde

Cat. No.: B1270528 Get Quote

An In-depth Technical Guide to the Safety and Handling of 5-(3-Bromophenyl)-2-furaldehyde

For Researchers, Scientists, and Drug Development
Professionals
Disclaimer: This document provides a comprehensive overview of the safety and handling

precautions for 5-(3-Bromophenyl)-2-furaldehyde, compiled from data on structurally related

compounds. As a specific Safety Data Sheet (SDS) for this compound was not available, the

information herein is based on analogous furaldehydes and bromophenyl derivatives. It is

imperative to consult a certified safety professional and the supplier-specific SDS before

handling this chemical.

Executive Summary
5-(3-Bromophenyl)-2-furaldehyde is a chemical intermediate likely utilized in organic

synthesis, particularly in the development of pharmaceuticals and other specialty chemicals.

Due to the presence of the furaldehyde moiety and a brominated phenyl group, this compound

is anticipated to exhibit significant health and safety hazards. This guide outlines the potential

hazards, necessary personal protective equipment (PPE), proper handling and storage

procedures, emergency response protocols, and disposal guidelines to ensure the safety of

laboratory personnel.

Hazard Identification and Classification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1270528?utm_src=pdf-interest
https://www.benchchem.com/product/b1270528?utm_src=pdf-body
https://www.benchchem.com/product/b1270528?utm_src=pdf-body
https://www.benchchem.com/product/b1270528?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Based on data from analogous compounds, 5-(3-Bromophenyl)-2-furaldehyde is expected to

be classified as a hazardous substance. The following table summarizes the likely GHS hazard

classifications.

Hazard Class Hazard Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapor.

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed.

Acute Toxicity, Inhalation Category 2 H330: Fatal if inhaled.

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin.[1]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[1]

[2]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation.[1][2][3]

Specific Target Organ Toxicity Category 3
H335: May cause respiratory

irritation.[1]

Carcinogenicity Category 2
H351: Suspected of causing

cancer.[1]

Hazardous to the Aquatic

Environment, Acute Hazard
Category 2 H401: Toxic to aquatic life.

Hazardous to the Aquatic

Environment, Long-term

Hazard

Category 3
H412: Harmful to aquatic life

with long lasting effects.[1]

Signal Word: Danger

Hazard Pictograms:

Flame
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Skull and Crossbones

Health Hazard

Exclamation Mark

Environment

Experimental Protocols: Safe Handling and Storage
Adherence to strict experimental protocols is crucial when working with 5-(3-Bromophenyl)-2-
furaldehyde to minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense. The following table outlines the

minimum required PPE.

Body Area Equipment Standard

Eyes/Face

Safety glasses with side-

shields or safety goggles. A

face shield may be required for

splash hazards.

Conforming to EN166 (EU) or

NIOSH (US) approved

standards.[4]

Hands

Chemically resistant gloves

(e.g., nitrile, neoprene). Gloves

must be inspected before use

and disposed of properly.

Must satisfy the specifications

of EU Directive 89/686/EEC

and the standard EN 374.[4]

Body

Flame-retardant and antistatic

protective clothing, such as a

lab coat.

---

Respiratory

Use only in a well-ventilated

area, preferably under a

chemical fume hood.[5][6] If

inhalation risk is high, wear a

NIOSH-approved respirator

with an appropriate cartridge.

---
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Handling Procedures
Ventilation: Always handle this compound in a well-ventilated area, preferably within a

certified chemical fume hood to avoid inhalation of vapors.[5][6]

Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition.

[5][6] Use non-sparking tools and take precautionary measures against static discharge.[5][6]

[7]

Personal Hygiene: Do not eat, drink, or smoke in the laboratory.[7] Wash hands thoroughly

with soap and water after handling and before breaks.[4][7]

Contact Avoidance: Avoid contact with skin, eyes, and clothing.[5] Do not breathe mist,

vapors, or spray.[5][6]

Storage Conditions
Container: Keep the container tightly closed in a dry and well-ventilated place.[5][8]

Temperature: Store in a cool place, refrigerated if recommended by the supplier, to maintain

product quality.[5][8]

Atmosphere: Store under an inert atmosphere and protect from direct sunlight.[5][6]

Incompatible Materials: Store away from strong acids, bases, oxidizing agents, and amines.

[1][6]

Emergency Procedures
Prompt and appropriate action during an emergency is critical to mitigating harm.

First-Aid Measures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA11334&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC393260050&productDescription=3-FURALDEHYDE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA11334&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC393260050&productDescription=3-FURALDEHYDE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA11334&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC393260050&productDescription=3-FURALDEHYDE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-FURFURAL-CASNO-98-01-03892-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-FURFURAL-CASNO-98-01-03892-EN.aspx
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/hydroxy%20methyl%20furfural%20(5-).pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-FURFURAL-CASNO-98-01-03892-EN.aspx
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA11334&PLANT=d__ALF
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA11334&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC393260050&productDescription=3-FURALDEHYDE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA11334&PLANT=d__ALF
https://www.chemicalbook.com/msds/5-bromo-2-furaldehyde.htm
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA11334&PLANT=d__ALF
https://www.chemicalbook.com/msds/5-bromo-2-furaldehyde.htm
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA11334&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC393260050&productDescription=3-FURALDEHYDE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.furan.com/assets/uploads/2025/03/IFC-MSDS-001-Furfural-IFC-version-v.-13.1-13-10-2022-ENGLISH.pdf
https://www.fishersci.com/store/msds?partNumber=AC393260050&productDescription=3-FURALDEHYDE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First-Aid Protocol

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If not breathing, give

artificial respiration. Seek immediate medical

attention.[5]

Skin Contact

Immediately take off all contaminated clothing.

Rinse the skin with plenty of water for at least 15

minutes. Seek immediate medical attention.[5]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[6][8]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4]

Unsuitable Extinguishing Media: A water jet may be ineffective.[1]

Specific Hazards: The compound is flammable, and its vapors may form explosive mixtures

with air.[5] Containers may explode when heated.[5] Hazardous combustion products may

include carbon monoxide and carbon dioxide.

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[5]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area.[4] Ensure adequate ventilation

and remove all sources of ignition.[5] Do not touch or walk through the spilled material.[9]
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Environmental Precautions: Prevent the substance from entering drains, sewers, or

waterways.[4]

Containment and Cleaning: For small spills, absorb with an inert material (e.g., sand, earth,

vermiculite) and place in a suitable, closed container for disposal.[5][6] Use spark-proof tools

and explosion-proof equipment.[5][6] For large spills, dike the area to contain the spill.

Waste Disposal
Dispose of this chemical and its container in accordance with local, regional, and national

regulations. Waste is classified as hazardous.[5] Do not dispose of it with household waste or

allow it to reach the sewage system.

Visualized Workflows and Relationships
The following diagrams provide a visual representation of key safety and handling protocols.
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Preparation and Handling Workflow

Conduct Risk Assessment

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Chemical Fume Hood

Prepare Non-Sparking Tools

Handle 5-(3-Bromophenyl)-2-furaldehyde

Securely Close Container

Clean Work Area

Remove and Dispose of PPE Properly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 5-(3-Bromophenyl)-2-furaldehyde.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1270528?utm_src=pdf-body-img
https://www.benchchem.com/product/b1270528?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Response Decision Tree

Spill Occurs

Is the spill large or small?

Small Spill

Small

Large Spill

Large

Absorb with inert material

Evacuate the area

Notify supervisor and EHS

Contain the spill with dikes

Collect waste in a sealed container

Decontaminate the area

Dispose of as hazardous waste

Click to download full resolution via product page

Caption: Decision tree for responding to a spill of 5-(3-Bromophenyl)-2-furaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1270528?utm_src=pdf-custom-synthesis
https://www.furan.com/assets/uploads/2025/03/IFC-MSDS-001-Furfural-IFC-version-v.-13.1-13-10-2022-ENGLISH.pdf
https://www.tcichemicals.com/BE/en/sds/B3295_EU_6N.pdf
https://www.xixisys.com/substances/58110-57-9
https://www.xixisys.com/substances/58110-57-9
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/hydroxy%20methyl%20furfural%20(5-).pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA11334&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC393260050&productDescription=3-FURALDEHYDE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-FURFURAL-CASNO-98-01-03892-EN.aspx
https://www.chemicalbook.com/msds/5-bromo-2-furaldehyde.htm
https://store.apolloscientific.co.uk/storage/msds/OR5231_msds.pdf
https://www.benchchem.com/product/b1270528#safety-and-handling-precautions-for-5-3-bromophenyl-2-furaldehyde
https://www.benchchem.com/product/b1270528#safety-and-handling-precautions-for-5-3-bromophenyl-2-furaldehyde
https://www.benchchem.com/product/b1270528#safety-and-handling-precautions-for-5-3-bromophenyl-2-furaldehyde
https://www.benchchem.com/product/b1270528#safety-and-handling-precautions-for-5-3-bromophenyl-2-furaldehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1270528?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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Contact
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